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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitrobenzoic acid

Cat. No.: B1307636

<Technical Guide: 4,5-Difluoro-2-nitrobenzoic acid>

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid, with the CAS number 20372-63-8, is a highly functionalized
aromatic compound of significant interest in the fields of pharmaceutical and agrochemical
synthesis.[1] Its unique molecular structure, featuring a carboxylic acid group, a nitro group,
and two fluorine atoms on the benzene ring, imparts distinct chemical properties that make it a
versatile building block in organic synthesis. The strong electron-withdrawing nature of the nitro
group and the fluorine substituents enhances the reactivity of the molecule, making it a
valuable intermediate for the synthesis of complex, biologically active molecules, including anti-
inflammatory and anti-cancer agents.[1] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4,5-Difluoro-2-nitrobenzoic acid is
presented below. This data is crucial for designing synthetic routes and ensuring safe handling.

Identifiers and General Properties
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Property Value Reference
CAS Number 20372-63-8 [11[2][3]
Molecular Formula C7H3F2NO4 [1][2]
Molecular Weight 203.10 g/mol [11[2]
White to very pale yellow
Appearance [1][3]
powder or crystal
Purity > 98% (GC) [11[3]
Benzoic acid, 4,5-difluoro-2-
nitro-; 2-Nitro-4,5-
Synonyms : o [41[5]
difluorobenzoic acid; 3,4-
Difluoro-6-nitrobenzoic acid
Physical Properties
Property Value Reference
Melting Point 163 - 167 °C [11[2]
Boiling Point 349.7 £ 42.0 °C (Predicted) [4]16]
Density 1.661 + 0.06 g/cm?3 [4]
Flash Point 165.3 °C [4]

Vapor Pressure

1.73E-05 mmHg at 25°C

[4]

pKa

1.85+0.25

[4]

Refractive Index

1.563

[4]

Synthesis

4,5-Difluoro-2-nitrobenzoic acid can be synthesized through the nitration of 3,4-

difluorobenzoic acid.[7]
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Experimental Protocol: Nitration of 3,4-Difluorobenzoic
Acid

A common laboratory-scale synthesis involves the following steps:[7]

Reaction Setup: To a 2 L three-necked round-bottom flask, add 3,4-difluorobenzoic acid
(220.0 g, 0.7589 mol) and concentrated sulfuric acid (96.4%, 1.0 L).

e Initial Stirring: Mechanically stir the mixture at room temperature for 1.0 hour.
e Cooling: Cool the mixture to 0°C using an ice bath.

 Nitration: Slowly add a nitrating agent (details typically involve a mixture of nitric acid and
sulfuric acid) while maintaining the low temperature.

» Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

o Work-up: Once the reaction is complete, pour the reaction mixture over ice and filter the
resulting precipitate.

 Purification: Wash the crude product with cold water and recrystallize from a suitable solvent
to obtain pure 4,5-Difluoro-2-nitrobenzoic acid.

Synthesis Workflow

The logical flow of the synthesis process is illustrated in the diagram below.
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Caption: Synthesis workflow for 4,5-Difluoro-2-nitrobenzoic acid.

Applications in Research and Development
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4,5-Difluoro-2-nitrobenzoic acid is a key intermediate in various sectors due to its unique
chemical properties.[1]

e Pharmaceutical Development: It serves as a crucial building block in the synthesis of
pharmaceuticals, particularly anti-inflammatory and analgesic drugs.[1] The presence of
fluorine atoms can enhance metabolic stability and binding affinity of the final drug molecule.

o Agrochemical Formulations: This compound is utilized in the formulation of herbicides and
pesticides.[1]

o Material Science: It is explored in the creation of advanced materials like polymers and
coatings, where its properties can contribute to thermal stability.[1]

o Organic Synthesis: As a versatile reagent, it enables the precise construction of more
complex molecules.[1]

 Liquid Crystal Precursors: Its specific fluorination pattern and functional groups make it an
excellent building block for creating novel liquid crystal molecules with enhanced electro-
optical properties for advanced display technologies.[8]

Role in Drug Discovery

The general workflow for utilizing 4,5-Difluoro-2-nitrobenzoic acid in a drug discovery
program often involves its conversion to other key intermediates. A common transformation is
the reduction of the nitro group to an amine, which can then undergo various coupling
reactions.
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Caption: General workflow for using the acid in drug discovery.
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Safety and Handling

Proper handling of 4,5-Difluoro-2-nitrobenzoic acid is essential in a laboratory setting.

Hazard Identification

The compound is classified with the following hazards:
 Signal Word: Warning[2]
e Hazard Statements:
o H315: Causes skin irritation.[2][9]
o H319: Causes serious eye irritation.[2][9]
o H335: May cause respiratory irritation.[2][9]
o Hazard Classifications: Eye Irrit. 2, Skin Irrit. 2, STOT SE 3[2]

o Target Organs: Respiratory system[2]

Recommended Handling and Storage

o Personal Protective Equipment (PPE): Wear a dust mask (type N95 or equivalent), eye
shields, and gloves.[2]

e Storage: Store in a tightly closed container in a dry, well-ventilated place.[10] It is also noted
to be light-sensitive.[3]

o First Aid:
o Inhalation: Move to fresh air.
o Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.
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o Ingestion: Do NOT induce vomiting. Get medical attention.[11]

Spectral Data

While a comprehensive, publicly available dataset is limited, some spectral information has
been reported in literature, which is critical for compound characterization.

NMR Spectroscopy

A related compound, 4,4'-difluoro-2,2'-dinitrobiphenyl, which can be synthesized from a
derivative of the title compound, exhibits the following NMR data:

« 1H NMR (400 MHz, CDCls): & 7.96 (dd, J = 8.3, 2.6 Hz, 2 H), 7.46 - 7.41(m, 2 H), 7.31 - 7.26
(m, 2 H).[12]

For 5,5'-difluoro-2,2'-dinitrobiphenyl:

e H NMR (400 MHz, CDCls): & 8.33 - 8.29 (m, 2 H), 7.25 - 7.31 (m, 2 H), 7.01 - 6.99 (m, 2 H).
[12]

« 3C NMR (100 MHz, CDCls): & 166.0, 163.5, 136.3, 127.9 (d, J = 10.1 Hz), 117.8 (d, J = 24.3
Hz), 116.4 (d, J = 23.2 Hz).[12]

Note: The provided NMR data is for related biphenyl compounds and not directly for 4,5-
Difluoro-2-nitrobenzoic acid. Researchers should obtain analytical data for the specific
compound.

Conclusion

4,5-Difluoro-2-nitrobenzoic acid is a valuable and versatile chemical intermediate with
significant applications in the development of new pharmaceuticals, agrochemicals, and
materials. Its synthesis is well-established, and its chemical properties are conducive to a wide
range of organic transformations. A thorough understanding of its properties, synthesis, and
safety protocols is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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